Cas no 792844-37-2 (Methanone,(3,4-dihydroxyphenyl)(6-methyl-2-pyridinyl)-)

• Product Name: Methanone,(3,4-dihydroxyphenyl)(6-methyl-2-pyridinyl)-
• CAS No: 792844-37-2
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 555969
• PubChem ID: 135692768
• Update Time: 2025-04-19

Methanone,(3,4-dihydroxyphenyl)(6-methyl-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,(3,4-dihydroxyphenyl)(6-methyl-2-pyridinyl)-
• Methanone, (3,4-dihydroxyphenyl)(6-methyl-2-pyridinyl)- (9CI)
• 792844-37-2
• Methanone,(3,4-dihydroxyphenyl)(6-methyl-2-pyridinyl)-(9ci)
• (3,4-Dihydroxyphenyl)(6-methyl-2-pyridinyl)methanone

• Inchi： 1S/C13H11NO3/c1-8-3-2-4-10(14-8)13(17)9-5-6-11(15)12(16)7-9/h2-7,15-16H,1H3
• InChI Key： CWUAAJFTQKQAKI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)N=1)C1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 229.074
• Monoisotopic Mass: 229.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: 2.2